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Compound of Interest

Compound Name: Phenanthro[4,5-bcd]thiophene

Cat. No.: B031099 Get Quote

Phenanthro[4,5-bcd]thiophene is a polycyclic aromatic hydrocarbon (PAH) distinguished by

the integration of a thiophene ring across the bay region of a phenanthrene framework. This

unique fusion results in a compact, rigid, and planar molecular architecture with an extensive

π-conjugated system. As a member of the fused-thiophene family, it is an electron-rich

compound of significant interest in materials science and organic electronics.[1] The electronic

properties of such molecules are intrinsically linked to the delocalization of π-electrons across

the fused rings and the participation of sulfur's d-orbitals, which facilitates efficient charge

transfer.[1]

This guide provides a comprehensive overview of the core fundamental properties of

phenanthro[4,5-bcd]thiophene, synthesizing available literature to offer insights into its

structure, synthesis, and electronic characteristics. The objective is to equip researchers with

the foundational knowledge required to explore its potential in advanced applications, such as

organic semiconductors, emitters in organic light-emitting diodes (OLEDs), and components in

organic photovoltaics (OPVs).

Molecular Structure and Computed Properties
The identity of phenanthro[4,5-bcd]thiophene is defined by its specific arrangement of 14

carbon atoms, 8 hydrogen atoms, and a single sulfur atom, leading to the molecular formula

C₁₄H₈S.[2][3][4] Its compact structure is also known by several synonyms, including

Tribenzothiophene and 4,5-Epithiophenanthrene.[5]
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The fundamental identifiers and computed physicochemical properties, which are crucial for

database searches, theoretical modeling, and preliminary experimental design, are

summarized below.

Diagram: Chemical Structure of Phenanthro[4,5-
bcd]thiophene
Caption: 2D structure of Phenanthro[4,5-bcd]thiophene.

Table 1: Core Identifiers and Computed Molecular Properties

Property Value Source(s)

Molecular Formula C₁₄H₈S [2][4][6]

Molecular Weight 208.28 g/mol [2][4][6]

CAS Number 30796-92-0 [2][3][4]

IUPAC InChIKey
VFUBXBLVICASPS-

UHFFFAOYSA-N
[2][3]

Monoisotopic Mass 208.03467143 Da [5][6]

XLogP3-AA (Predicted) 4.9 [5][7]

Topological Polar Surface Area 28.2 Å² [5][6]

Heavy Atom Count 15 [5][6]

| Complexity (BCI) | 236 |[5][6] |

Synthesis and Purification
The synthesis of phenanthro[4,5-bcd]thiophene was notably described by Tedjamulia et al. in

1983. The general strategy involves the construction of a suitable phenanthrene precursor

followed by a cyclization step to form the fused thiophene ring. Understanding this pathway is

crucial for obtaining the material for further study.

Diagram: Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b031099?utm_src=pdf-body
https://www.benchchem.com/product/b031099?utm_src=pdf-body
https://www.benchchem.com/product/b031099?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C30796920&Mask=400
https://www.chemsynthesis.com/base/chemical-structure-12942.html
https://wap.guidechem.com/encyclopedia/phenanthro-4-5-bcd-thiophene-dic392586.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C30796920&Mask=400
https://www.chemsynthesis.com/base/chemical-structure-12942.html
https://wap.guidechem.com/encyclopedia/phenanthro-4-5-bcd-thiophene-dic392586.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C30796920&Mask=400
https://webbook.nist.gov/cgi/cbook.cgi?ID=C30796920
https://www.chemsynthesis.com/base/chemical-structure-12942.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C30796920&Mask=400
https://webbook.nist.gov/cgi/cbook.cgi?ID=C30796920
https://pubchem.ncbi.nlm.nih.gov/compound/Phenanthro_4_5-bcd_thiophene
https://wap.guidechem.com/encyclopedia/phenanthro-4-5-bcd-thiophene-dic392586.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenanthro_4_5-bcd_thiophene
https://pubchemlite.lcsb.uni.lu/e/compound/35463
https://pubchem.ncbi.nlm.nih.gov/compound/Phenanthro_4_5-bcd_thiophene
https://wap.guidechem.com/encyclopedia/phenanthro-4-5-bcd-thiophene-dic392586.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenanthro_4_5-bcd_thiophene
https://wap.guidechem.com/encyclopedia/phenanthro-4-5-bcd-thiophene-dic392586.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenanthro_4_5-bcd_thiophene
https://wap.guidechem.com/encyclopedia/phenanthro-4-5-bcd-thiophene-dic392586.html
https://www.benchchem.com/product/b031099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenanthrene Precursor
(e.g., 4-mercaptophenanthrene) Acylation / Condensation Thiophene Ring Precursor Oxidative Cyclization

(e.g., with Chloranil) Phenanthro[4,5-bcd]thiophene Purification
(Chromatography / Sublimation)

LUMO
(Accepts e⁻) LUMO Energy Level

HOMO Energy Level

 E_gap

HOMO
(Donates e⁻)

Oxidation
(E_ox)

 correlates to

Reduction
(E_red)

 correlates to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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